Cas no 2228154-43-4 (3,5-dimethoxypyridine-4-thiol)

• Product Name: 3,5-dimethoxypyridine-4-thiol
• CAS No: 2228154-43-4
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• CID: 5998976
• PubChem ID: 165879778
• Update Time: 2025-10-19

3,5-dimethoxypyridine-4-thiol Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethoxypyridine-4-thiol
• 2228154-43-4
• EN300-1824014

• Inchi： 1S/C7H9NO2S/c1-9-5-3-8-4-6(10-2)7(5)11/h3-4H,1-2H3,(H,8,11)
• InChI Key： MJYCRLIBRYZARS-UHFFFAOYSA-N
• SMILES： S=C1C(=CNC=C1OC)OC

Computed Properties

• Exact Mass: 171.03539970g/mol
• Monoisotopic Mass: 171.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.6Ų

Additional information on 3,5-dimethoxypyridine-4-thiol

3,5-Dimethoxypyridine-4-thiol (CAS No: 2228154-43-4) Professional Introduction

3,5-Dimethoxypyridine-4-thiol is a heterocyclic organic compound with the CAS registry number 2228154-43-4. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and potential applications in various fields. The molecule consists of a pyridine ring substituted with two methoxy groups at positions 3 and 5, and a thiol (-SH) group at position 4. This combination of functional groups imparts 3,5-dimethoxypyridine-4-thiol with distinct reactivity and selectivity in chemical reactions.

The synthesis of 3,5-dimethoxypyridine-4-thiol typically involves multi-step organic reactions. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining high product quality. The thiol group in the molecule is particularly reactive and can participate in various nucleophilic reactions, making it a valuable building block in organic synthesis.

One of the most promising applications of 3,5-dimethoxypyridine-4-thiol is in the field of drug design. The compound's ability to form stable metal complexes has led to its investigation as a potential ligand for transition metal catalysts. Recent research has demonstrated that 3,5-dimethoxypyridine-4-thiol can coordinate with metals such as copper and gold, forming complexes with potential applications in catalysis and sensing. These findings highlight the compound's versatility and its potential role in advancing modern chemical technologies.

In addition to its role in catalysis, 3,5-dimethoxypyridine-4-thiol has shown promise in materials science. The molecule's ability to self-assemble into ordered structures has been leveraged to create novel materials for electronic applications. For example, researchers have reported the use of 3,5-dimethoxypyridine-4-thiol as a precursor for the synthesis of metalloorganic frameworks (MOFs) with high surface area and porosity. These materials exhibit excellent gas adsorption properties and could find applications in environmental remediation and energy storage.

The biological activity of 3,5-dimethoxypyridine-4-thiol has also been a topic of recent interest. Studies have shown that the compound exhibits moderate antioxidant activity, which could be attributed to its thiol group's ability to scavenge reactive oxygen species (ROS). Furthermore, preliminary toxicity studies indicate that 3,5-dimethoxypyridine-4-thiol is relatively non-toxic at low concentrations, making it a safer alternative to other pyridine derivatives in certain applications.

From an environmental perspective, the degradation behavior of 3,5-dimethoxypyridine-4-thiol has been studied under various conditions. Research indicates that the compound undergoes rapid hydrolysis under alkaline conditions, leading to the formation of less toxic byproducts. This information is crucial for assessing the environmental impact of 3,5-dimethoxypyridine-4-thiol and ensuring its safe use in industrial processes.

In conclusion, 3,5-dimethoxypyridine-4-thiol (CAS No: 2228154-43-4) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical properties make it an attractive candidate for further research and development. As new studies continue to emerge, it is expected that 3,5-dimethoxypyridine-4-thiol will play an increasingly important role in advancing modern chemistry and technology.